N-[2-(1-adamantyl)ethyl]-5-chloro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(1-adamantyl)ethyl]-5-chloro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H26ClNO3S/c1-24-17-3-2-16(20)9-18(17)25(22,23)21-5-4-19-10-13-6-14(11-19)8-15(7-13)12-19/h2-3,9,13-15,21H,4-8,10-12H2,1H3
• InChI Key: GRBKNLUDTXCZSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H26ClNO3S
• Molecular Weight: 383.9 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives often involves aminohalogenation reactions or amidation processes. For instance, derivatives similar to N-[2-(1-adamantyl)ethyl]-5-chloro-2-methoxybenzenesulfonamide can be synthesized unexpectedly through aminohalogenation reactions of ethyl esters with halogenated sulfonamide reagents. These processes are characterized by their ability to form complex molecules with potential anticancer properties, as demonstrated in various studies (Zhang, Shi-jie, Hu, Wei-Xiao, 2010; Xiao-Qiu Pu et al., 2016).

Molecular Structure Analysis

Molecular structure analysis of sulfonamides and similar compounds is critical for understanding their properties and functions. Techniques such as X-ray diffraction are often used to determine the crystal structures, revealing details about molecular conformation and intramolecular interactions, such as hydrogen bonding and π-π stacking interactions (Bai, Yue-fei et al., 2012).

Chemical Reactions and Properties

Sulfonamides, including this compound, participate in various chemical reactions, such as aminohalogenation, to produce chlorinated products. These reactions are facilitated by reactive chlorinating reagents and can yield chlorinated products in good to high yields, indicating the reactive nature of these compounds towards halogenation (Xiao-Qiu Pu et al., 2016).

Physical Properties Analysis

The physical properties of this compound derivatives, such as solubility, molecular weight, and crystalline structure, are influenced by their molecular structure. Electrosynthesis and characterization studies provide insights into the solubility and electrical conductivity of these compounds, highlighting their potential applications in various fields (T. Moustafid et al., 1991).

Mechanism of Action

Target of Action

It is known that adamantane derivatives have been synthesized and studied for their inhibitory activity against soluble epoxide hydrolase (seh), an enzyme involved in the arachidonic acid cascade . This enzyme mediates the metabolism of epoxy fatty acids into vicinal diols .

Mode of Action

It is known that the introduction of a methylene or ethylene spacer between the adamantane and urea (thiourea) fragments significantly enhances the inhibitory activity of the resulting compounds against soluble epoxide hydrolase .

Biochemical Pathways

The compound likely affects the arachidonic acid cascade, given its potential inhibitory activity against soluble epoxide hydrolase . This enzyme mediates the metabolism of epoxy fatty acids, primarily those derived from arachidonic acid, into vicinal diols .

Pharmacokinetics

It is known that the introduction of a methylene or ethylene spacer between the adamantane and urea (thiourea) fragments improves the solubility of the resulting compounds in water .

Result of Action

It is known that adamantane-containing inhibitors can have significant inhibitory activity against soluble epoxide hydrolase .

Action Environment

The displacement of the ethylene bridge from position 1 to position 2 of the adamantane fragment has been found to exert no significant effect on the log p values and melting points of the corresponding ureas .

Future Directions

The field of adamantane chemistry is a rapidly evolving one, with new synthesis methods and applications being developed all the time. Future research may focus on developing new adamantane derivatives with improved properties and exploring their potential applications in various fields.